Cas no 400077-18-1 (3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole)

• Product Name: 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole
• CAS No: 400077-18-1
• MF: C₁₂H₁₀Cl₂N₂
• MW: 253.127200603485
• CID: 5703195
• PubChem ID: 2768851
• Update Time: 2025-10-30

3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• MLS000541484
• cid_2768851
• SMR000126342
• BDBM57112
• AKOS005080263
• 3-(3,4-dichlorophenyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 400077-18-1
• HMS2324D06
• 3-(3,4-dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole
• CHEMBL1437924
• 3-(3,4-dichlorophenyl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 12H-352S
• Cyclopentapyrazole, 3-(3,4-dichlorophenyl)-2,4,5,6-tetrahydro-
• 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole

• Inchi： 1S/C12H10Cl2N2/c13-9-5-4-7(6-10(9)14)12-8-2-1-3-11(8)15-16-12/h4-6H,1-3H2,(H,15,16)
• InChI Key： PBRQAUPRVREONC-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(Cl)C(Cl)=C2)=C2CCCC2=N1

Computed Properties

• Exact Mass: 252.0221037g/mol
• Monoisotopic Mass: 252.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 466.4±45.0 °C(Predicted)
• pka: 13.61±0.20(Predicted)

Additional information on 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole

Comprehensive Overview of 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole (CAS No. 400077-18-1)

The compound 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole (CAS No. 400077-18-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This cyclopenta[c]pyrazole derivative features a dichlorophenyl substituent, which enhances its potential for bioactivity. Researchers are particularly interested in its applications as a scaffold for drug discovery, given its ability to interact with various biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole has surged, driven by advancements in medicinal chemistry and material science. The compound's CAS No. 400077-18-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural complexity and functional versatility make it a promising candidate for developing new therapeutic agents, particularly in oncology and neurology.

One of the key reasons behind the growing interest in 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole is its potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, scientists are exploring unconventional chemical frameworks to design next-generation antimicrobials. The dichlorophenyl moiety in this compound may contribute to enhanced binding affinity with bacterial enzymes, offering a pathway to novel treatments.

From a synthetic chemistry perspective, the preparation of 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole involves multi-step reactions, including cyclization and functional group transformations. Researchers often optimize these processes to improve yield and purity, ensuring the compound meets the stringent requirements for pharmaceutical applications. The CAS No. 400077-18-1 serves as a critical identifier for sourcing high-quality samples from reputable suppliers.

Beyond pharmaceuticals, 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole has potential applications in agrochemicals. Its structural features may enable the development of new pesticides or herbicides with improved efficacy and environmental safety. As sustainability becomes a priority in agriculture, compounds like this are being evaluated for their biodegradability and low toxicity profiles.

The compound's mechanism of action is another area of active investigation. Preliminary studies suggest that 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole may modulate specific signaling pathways, making it a valuable tool for studying cellular processes. Its cyclopenta[c]pyrazole core is particularly intriguing due to its resemblance to naturally occurring bioactive molecules, which could explain its diverse biological effects.

In the context of drug development, 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole is often compared to other pyrazole derivatives, which are known for their pharmacological properties. The addition of the dichlorophenyl group may enhance its lipophilicity, potentially improving its pharmacokinetic profile. This makes the compound a subject of interest for researchers focusing on central nervous system (CNS) disorders, where blood-brain barrier penetration is crucial.

As the scientific community continues to explore the applications of 3-(3,4-Dichlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole, its CAS No. 400077-18-1 remains a vital reference for tracking research progress. The compound's versatility and potential for innovation underscore its importance in modern chemistry and life sciences. Future studies may uncover additional uses, further solidifying its role in advancing human health and technology.